Cas no 2580199-62-6 (Tert-butyl 6-(aminomethyl)oxane-3-carboxylate)

• Product Name: Tert-butyl 6-(aminomethyl)oxane-3-carboxylate
• CAS No: 2580199-62-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5660383
• PubChem ID: 165891117
• Update Time: 2025-06-25

Tert-butyl 6-(aminomethyl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(aminomethyl)oxane-3-carboxylate
• EN300-27732762
• 2580199-62-6
• Tert-butyl 6-(aminomethyl)oxane-3-carboxylate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)8-4-5-9(6-12)14-7-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： BULRJCGKPBISPN-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)(C)C)CCC1CN

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 6-(aminomethyl)oxane-3-carboxylate

Tert-butyl 6-(aminomethyl)oxane-3-carboxylate: A Comprehensive Overview

Tert-butyl 6-(aminomethyl)oxane-3-carboxylate, with the CAS number 2580199-62-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, often abbreviated as TBAO, belongs to the class of esters and is characterized by its tert-butyl group attached to an oxane ring, which further bears an aminomethyl substituent. The structure of this compound makes it highly suitable for various chemical reactions and industrial processes.

The synthesis of tert-butyl 6-(aminomethyl)oxane-3-carboxylate typically involves a multi-step process, including the formation of the oxane ring, followed by esterification and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of biocatalysts, such as lipases, to facilitate the esterification step, which has shown promising results in terms of yield and selectivity.

One of the most notable applications of TBAO is in the field of polymer chemistry. The compound serves as a key building block for synthesizing polyamides and polyurethanes, which are widely used in textiles, automotive industries, and construction materials. Its ability to form strong hydrogen bonds with other molecules enhances the mechanical properties of the resulting polymers, making them more durable and resistant to environmental factors.

In addition to its role in polymer synthesis, tert-butyl 6-(aminomethyl)oxane-3-carboxylate has found applications in pharmaceuticals. The compound acts as a precursor for drug delivery systems, where it is used to create biodegradable nanoparticles that can encapsulate therapeutic agents. These nanoparticles offer controlled release mechanisms, improving drug efficacy and reducing side effects. Recent studies have demonstrated the potential of TBAO-based nanoparticles in targeted cancer therapy, showing enhanced tumor accumulation and reduced systemic toxicity.

The physical properties of TBAO are also worth highlighting. It has a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under moderate thermal and oxidative conditions, making it suitable for large-scale industrial applications.

From an environmental perspective, the biodegradability of tert-butyl 6-(aminomethyl)oxane-3-carboxylate has been a topic of interest. Recent research has shown that under aerobic conditions, the compound can be effectively degraded by microbial communities within a few weeks. This property is particularly advantageous for its use in eco-friendly packaging materials and agricultural films, where biodegradability is a critical factor.

In conclusion, tert-butyl 6-(aminomethyl)oxane-3-carboxylate, with its unique structure and versatile properties, continues to play a pivotal role in various industries. Its applications span from advanced materials science to innovative pharmaceuticals, with ongoing research further expanding its potential uses. As sustainable practices gain importance globally, the compound's biodegradability and efficient synthesis methods position it as a key player in future technological advancements.